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Compound of Interest

Compound Name: SIS3

Cat. No.: B1680984 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: SIS3, a specific inhibitor of Smad3, is a valuable tool for investigating the

transforming growth factor-beta (TGF-β) signaling pathway. It selectively blocks the

phosphorylation of Smad3, a key downstream mediator of TGF-β signaling, without affecting

the phosphorylation of Smad2.[1][2] This specificity allows for the precise dissection of Smad3-

dependent cellular processes, such as fibrosis, apoptosis, and inflammation.[3][4] These

application notes provide detailed protocols for the preparation of SIS3 stock solutions using

dimethyl sulfoxide (DMSO) and their application in cell culture experiments.

I. SIS3 Properties and Solubility
A summary of the key properties of SIS3 is provided in the table below.
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Property Value Source

Molecular Formula C₂₈H₂₇N₃O₃ [5]

Molecular Weight 453.53 g/mol [5]

Solubility in DMSO ≥ 15 mg/mL [5]

Alternative Solubility 30 mg/mL [6]

Alternative Solubility 91 mg/mL (200.64 mM) [4]

Storage Temperature 2-8°C (solid) [5]

Long-term Storage -20°C or -80°C (in solution) General Lab Practice

II. TGF-β/Smad3 Signaling Pathway
The diagram below illustrates the canonical TGF-β signaling pathway and the specific point of

inhibition by SIS3. TGF-β ligands bind to type II receptors, which then recruit and

phosphorylate type I receptors. The activated type I receptor, in turn, phosphorylates Smad2

and Smad3. Phosphorylated Smad2/3 then forms a complex with Smad4, which translocates to

the nucleus to regulate target gene expression. SIS3 specifically prevents the phosphorylation

of Smad3.
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Start

Calculate Mass of SIS3
(e.g., 4.54 mg for 1 mL of 10 mM)

Weigh SIS3 Powder

Add Anhydrous DMSO
(e.g., 1 mL)

Vortex to Dissolve

Aliquot into
Single-Use Volumes

Store at -20°C or -80°C

End
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Start

Seed Human Dermal Fibroblasts

Serum Starve Cells (12-24h)

Pre-treat with SIS3 or Vehicle (1-2h)

Stimulate with TGF-β1 (e.g., 30-60 min)

Lyse Cells and Collect Lysates

Downstream Analysis
(e.g., Western Blot)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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